
Proper Disposal of Antimony Hydroxide: A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205 Get Quote

The safe and compliant disposal of antimony hydroxide is a critical aspect of laboratory safety

and environmental responsibility. Antimony and its compounds are classified as hazardous,

necessitating strict adherence to disposal protocols to mitigate risks to human health and the

environment.[1][2] This guide provides essential procedural information for researchers,

scientists, and drug development professionals on the proper handling and disposal of

antimony hydroxide waste.

Waste Identification and Classification
Antimony hydroxide, like other antimony compounds, is generally considered hazardous

waste.[1][3][4][5] In the European Union, antimony compounds are classified as hazardous.[1]

In the United States, antimony compounds are listed as hazardous air pollutants under the

Clean Air Act, and antimony has been identified at numerous hazardous waste sites.[2][6]

It is imperative to treat all antimony-containing waste as hazardous unless determined

otherwise by a qualified environmental health and safety (EHS) professional. A hazardous

waste determination must be conducted at the point of generation within the laboratory.[7]

The following table summarizes key regulatory classifications for antimony compounds, which

are relevant to the disposal of antimony hydroxide.
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Regulation/Directive Classification/Limit Region/Authority

Council Directive 91/689/EEC

Antimony and its compounds

are classified as hazardous

waste.

European Union

Decision 2000/532/EC

Antimony trioxide is classified

as a "heavy metal" in the

classification of hazardous

waste.

European Union

California Proposition 65
Diantimony trioxide is listed as

causing cancer.
California, USA

Clean Air Act, Section 112

Antimony is listed as one of

188 hazardous air pollutants

(HAPs).

United States (EPA)

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of antimony
hydroxide from a laboratory setting.

1. Waste Minimization: Before beginning any experiment, consider strategies to minimize the

generation of antimony hydroxide waste. This can include ordering the smallest necessary

quantity of starting materials and designing experiments to use chemicals more efficiently.[7]

2. Personal Protective Equipment (PPE): Prior to handling antimony hydroxide waste, ensure

you are wearing appropriate PPE, including:

Safety goggles or glasses

Chemical-resistant gloves

A laboratory coat

3. Waste Collection:
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Solid Waste: Collect solid antimony hydroxide waste, including contaminated materials like

paper towels, gloves, and weigh boats, in a designated, leak-proof container.

Aqueous Solutions: Collect aqueous solutions containing antimony hydroxide in a

separate, clearly labeled, and leak-proof container. Do not dispose of antimony-containing

solutions down the drain.[3][4][5][8]

4. Waste Container and Labeling:

Use a container compatible with antimony hydroxide. The original chemical container is

often a good choice.[8] The container must be in good condition, with no cracks or leaks, and

must have a secure lid.[8][9]

Label the waste container clearly with the words "Hazardous Waste," the full chemical name

"Antimony Hydroxide," and a description of the contents (e.g., "Solid," "Aqueous Solution").

Include the date the waste was first added to the container.[9]

5. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.[7]

Ensure the container is kept closed except when adding waste.[7][8][9]

Store the antimony hydroxide waste away from incompatible materials, such as strong

acids and oxidizers, which can produce violent reactions.[10]

6. Disposal Request:

Once the waste container is full or has reached the laboratory's accumulation time limit (e.g.,

9 months), submit a request for pickup to your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.[7][9][10][11]

Do not attempt to treat or dispose of the waste yourself.

7. Spill Cleanup:
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In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the contaminated absorbent material and place it in the designated hazardous waste

container.

All materials used for spill cleanup must be treated as hazardous waste.[8][9]

For larger spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

antimony hydroxide waste in a laboratory setting.

Caption: Workflow for the safe disposal of antimony hydroxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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